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Compound Name:
N-Methyl-1-pentanamine

Hydrochloride

CAS No.: 74109-19-6

Cat. No.: B126626

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This guide serves as a comprehensive technical resource on N-Methyl-1-pentanamine
Hydrochloride, a key chemical intermediate with significant applications in organic synthesis

and pharmaceutical development. As a Senior Application Scientist, the aim is to provide not

just procedural steps, but a deeper understanding of the causality behind experimental

choices, ensuring both technical accuracy and practical, field-proven insights. This document is

structured to be a self-validating system, with every protocol and piece of data supported by

authoritative sources.

Section 1: Chemical Identity and Properties
CAS Number and Synonyms

N-Methyl-1-pentanamine Hydrochloride:
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CAS Number: 74109-19-6[1][2]

N-Methyl-1-pentanamine (Free Base):

CAS Number: 25419-06-1[3][4][5]

Synonyms: N-Methylpentylamine, N-methyl-n-pentylamine, Amylmethylamine, 1-

Pentanamine, N-methyl-[3][4][5][6]

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-Methyl-1-pentanamine and its

hydrochloride salt is presented in the table below.

Property
N-Methyl-1-
pentanamine

N-Methyl-1-
pentanamine
Hydrochloride

References

Molecular Formula C6H15N C6H16ClN [2][3]

Molecular Weight 101.19 g/mol 137.65 g/mol [2][3]

Appearance Colorless liquid
White to off-white

crystalline solid
[7]

Boiling Point 116-118 °C Not available [7]

Melting Point -87.87 °C (estimate) Not available [7]

Flash Point 12.77 °C (closed cup) Not available [7]

Density 0.738 g/cm³ at 25 °C Not available [7]

Section 2: Synthesis of N-Methyl-1-pentanamine
Hydrochloride
The synthesis of N-Methyl-1-pentanamine Hydrochloride is typically a two-step process

involving the synthesis of the free base, N-Methyl-1-pentanamine, followed by its conversion to

the hydrochloride salt. A common and efficient method for the synthesis of the free base is

through reductive amination.
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Synthesis of N-Methyl-1-pentanamine via Reductive
Amination
Reductive amination involves the reaction of an aldehyde or ketone with an amine to form an

imine intermediate, which is then reduced to the desired amine.[8] For the synthesis of N-

Methyl-1-pentanamine, pentanal is reacted with methylamine.

Imine Formation:

In a round-bottom flask equipped with a magnetic stirrer, dissolve pentanal (1.0

equivalent) in a suitable solvent such as methanol or ethanol.

Add a solution of methylamine (1.1-1.5 equivalents) in the same solvent. If using

methylamine hydrochloride, a non-nucleophilic base like triethylamine (1.1-1.5

equivalents) should be added to liberate the free amine.

Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the N-

pentylidenemethanamine intermediate. The reaction can be monitored by TLC or GC-MS.

Reduction:

To the stirring solution containing the imine, add a reducing agent such as sodium

borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃) portion-wise to

control any potential exotherm. Sodium cyanoborohydride (NaBH₃CN) is also an effective

reducing agent that can selectively reduce the imine in the presence of unreacted

aldehyde.[9]

Continue to stir the reaction mixture at room temperature for 12-24 hours.

Work-up and Purification:

Quench the reaction by the slow addition of water or a dilute acid solution (e.g., 1 M HCl)

to decompose the excess reducing agent.

Adjust the pH of the solution to basic (pH > 10) with a suitable base (e.g., NaOH) to

ensure the amine is in its free base form.
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Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate (3

x volume).

Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate under reduced pressure to obtain the crude N-Methyl-1-

pentanamine.

The crude product can be purified by distillation under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Pentanal and Methylamine

Imine Formation
(Solvent, optional base)

Reduction
(e.g., NaBH4)

Aqueous Work-up
(Quench, pH adjustment)

Solvent Extraction

Purification
(Distillation)

Product: N-Methyl-1-pentanamine

Click to download full resolution via product page

Caption: General workflow illustrating the use of N-Methyl-1-pentanamine as a building block in

API synthesis.
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Building Block in Medicinal Chemistry
The N-alkyl-pentanamine scaffold is of interest in medicinal chemistry for the development of

new therapeutic agents. For example, derivatives of N-alkyl-2-pentanamine have been

incorporated into the side chains of 4-aminoquinoline-based antimalarial drugs. [10]The pentyl

chain provides appropriate lipophilicity, and the secondary amine allows for further

functionalization to optimize the drug's properties.

Section 5: Safety, Handling, and Storage
Proper handling and storage of N-Methyl-1-pentanamine Hydrochloride are crucial for

laboratory safety.

Hazard Identification
N-Methyl-1-pentanamine (Free Base): Highly flammable liquid and vapor. Toxic if swallowed.

Causes severe skin burns and eye damage. [7]* N-Methyl-1-pentanamine Hydrochloride:

May be harmful if swallowed. Causes skin and eye irritation.

Handling and Personal Protective Equipment (PPE)
Handle in a well-ventilated area, preferably in a fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

Storage
Store in a cool, dry, and well-ventilated place. [7]* Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents. [7]
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Material Compatibility
When selecting storage containers and reaction vessels, it is important to consider material

compatibility. A comprehensive chemical compatibility chart should be consulted. [11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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